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Compound of Interest

Compound Name: 3,6-Dimethyloctane

Cat. No.: B100007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

data for 3,6-dimethyloctane. It is intended for informational purposes for a scientific audience

and is not a substitute for a formal risk assessment.

Executive Summary
3,6-Dimethyloctane is a branched-chain aliphatic hydrocarbon. While specific quantitative

toxicological data for this particular isomer is limited in publicly accessible literature, a

qualitative toxicological profile can be constructed based on data from safety data sheets and

by applying read-across principles from structurally similar compounds, such as other octane

isomers and C8-C18 branched alkanes.

The primary hazards associated with 3,6-dimethyloctane are flammability, skin and eye

irritation, respiratory tract irritation, and potential for neurotoxicity, specifically central nervous

system depression at high concentrations. There is currently no available data to classify 3,6-
dimethyloctane with respect to acute systemic toxicity (e.g., LD50 values), chronic toxicity,

carcinogenicity, genotoxicity, or reproductive toxicity. Therefore, a cautious approach is

warranted when handling this substance.

This guide summarizes the available hazard information, presents toxicological data for

analogous compounds to provide a likely toxicological profile, details relevant experimental
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protocols, and provides visualizations of key toxicological pathways and assessment

workflows.

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 3,6-dimethyloctane is classified as follows:

Physical Hazards: Flammable liquid and vapor.

Health Hazards:

Skin corrosion/irritation

Serious eye damage/eye irritation

Specific target organ toxicity – single exposure (Respiratory tract irritation)

Specific target organ toxicity – single exposure (May cause drowsiness or dizziness)

Aspiration hazard

Toxicological Data (Read-Across Approach)
Due to the absence of specific toxicological studies on 3,6-dimethyloctane, data from n-

octane and a representative assessment of C8-C18 branched and linear alkanes are presented

below as a read-across approach. This approach assumes that structurally similar substances

will have reasonably similar toxicological properties.

Table 1: Acute Toxicity Data for Analogous Substances
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Substance/
Group

Test Species Route Value Reference

Alkanes, C8–

18-branched

and linear

LD50 Rat Oral
> 2000 mg/kg

bw
[1]

Alkanes, C8–

18-branched

and linear

LD50 Rat/Rabbit Dermal
> 2000 mg/kg

bw
[1]

n-Nonane

(C9)
LC50 Mouse Inhalation

4467 ppm (8

hours)
[1]

Table 2: Irritation and Sensitization Data for Analogous Substances

Substance/Gro
up

Test Species Result Reference

Alkanes, C8–18-

branched and

linear

Skin Irritation

(OECD 404)
Rabbit Slightly irritating [1]

Alkanes, C8–18-

branched and

linear

Eye Irritation

(OECD 405)
Rabbit Slightly irritating [1]

Alkanes, C8–18-

branched and

linear

Skin

Sensitization

(LLNA, OECD

429)

Mouse Not a sensitizer [1]

Table 3: Repeated Dose and Genotoxicity Data for Analogous Substances
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Substance/
Group

Test Species Route
NOAEL/Res
ult

Reference

Alkanes, C8–

18-branched

and linear

Repeated

Dose Toxicity

(Oral)

Rat Oral
1000 mg/kg

bw/day
[1]

Alkanes, C8–

18-branched

and linear

Genotoxicity Not specified In vitro

Not

considered to

be genotoxic

[1]

Alkanes, C8–

18-branched

and linear

Reproductive/

Development

al Toxicity

Rat Oral

Not likely to

cause

adverse

effects

[1]

Potential Mechanisms of Toxicity
Skin Irritation
Aliphatic hydrocarbons, including branched alkanes, are known to cause skin irritation primarily

through a defatting action. Their lipophilic nature allows them to disrupt the lipid matrix of the

stratum corneum, the outermost layer of the skin. This can lead to increased transepidermal

water loss (TEWL) and enhanced permeability to the substance itself and other potential

irritants.[2]
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Stratum Corneum

Lipid Matrix Disruption of Lipid Bilayer

Corneocytes

3,6-Dimethyloctane
(Aliphatic Hydrocarbon)

 dissolves lipids Increased Permeability &
Transepidermal Water Loss (TEWL)

Release of Pro-inflammatory
Cytokines and Mediators

Erythema (Redness)
Edema (Swelling)

Inhalation of High
Concentrations

Absorption into
Bloodstream

Crossing of Blood-Brain
Barrier (BBB)

Interaction with Neuronal
Membranes (Lipid Bilayer)

Central Nervous System
Depression

Drowsiness, Dizziness,
Headache
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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